Cas no 933-47-1 (2-(1-methylcyclopentyl)acetic acid)

• Product Name: 2-(1-methylcyclopentyl)acetic acid
• CAS No: 933-47-1
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• MDL: MFCD14529335
• CID: 4337287
• PubChem ID: 20073018
• Update Time: 2025-06-14

2-(1-methylcyclopentyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneacetic acid, 1-methyl-
• 2-(1-methylcyclopentyl)acetic acid
• SCHEMBL1480296
• 1-Methylcyclopentaneacetic acid
• 933-47-1
• AKOS006378249
• DTXSID70602156
• NS-01097
• Z1205494632
• AAA93347
• DB-147772
• 838-554-8
• EN300-209193
• CS-0239300
• 2-(1-methylcyclopentyl)aceticacid
• (1-methylcyclopentyl)acetic acid
• MFCD14529335

• MDL： MFCD14529335
• Inchi： 1S/C8H14O2/c1-8(6-7(9)10)4-2-3-5-8/h2-6H2,1H3,(H,9,10)
• InChI Key： ZHQAIBYWBFMHHQ-UHFFFAOYSA-N
• SMILES： OC(CC1(C)CCCC1)=O

Computed Properties

• Exact Mass: 142.099379685g/mol
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 241.3±8.0 °C at 760 mmHg
• Flash Point: 117.4±9.8 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-(1-methylcyclopentyl)acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 2-(1-methylcyclopentyl)acetic acid

Recent Advances in the Study of 2-(1-methylcyclopentyl)acetic acid (CAS: 933-47-1)

2-(1-methylcyclopentyl)acetic acid (CAS: 933-47-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopentyl structure, has been the subject of recent studies due to its potential applications in drug development and biochemical pathways modulation. The following report synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and therapeutic potential.

Recent studies have focused on the synthetic pathways for 2-(1-methylcyclopentyl)acetic acid, with an emphasis on optimizing yield and purity. A 2023 publication in the Journal of Organic Chemistry detailed a novel catalytic method that enhances the efficiency of the synthesis process, reducing byproduct formation. This advancement is critical for scaling up production for pharmaceutical applications, where purity and consistency are paramount.

In terms of biological activity, 2-(1-methylcyclopentyl)acetic acid has shown promise as a modulator of lipid metabolism. Research published in Biochemical Pharmacology demonstrated its ability to inhibit key enzymes involved in fatty acid synthesis, suggesting potential applications in treating metabolic disorders such as obesity and type 2 diabetes. These findings are supported by in vitro and in vivo studies, which indicate a dose-dependent effect on lipid accumulation in adipocytes.

Another area of interest is the compound's role in neuroprotection. A 2022 study in Neurochemical Research explored its effects on neuronal cells under oxidative stress. The results indicated that 2-(1-methylcyclopentyl)acetic acid could mitigate oxidative damage by upregulating antioxidant defense mechanisms. This property positions it as a candidate for further investigation in neurodegenerative diseases like Alzheimer's and Parkinson's.

Despite these promising findings, challenges remain in the clinical translation of 2-(1-methylcyclopentyl)acetic acid. Pharmacokinetic studies, as reported in a 2023 issue of Drug Metabolism and Disposition, highlight its rapid metabolism and limited bioavailability. Researchers are now exploring prodrug strategies and novel formulations to overcome these limitations, aiming to enhance its therapeutic efficacy.

In conclusion, 2-(1-methylcyclopentyl)acetic acid (CAS: 933-47-1) represents a versatile compound with broad potential in pharmaceutical and biochemical applications. Ongoing research continues to uncover its mechanisms of action and optimize its properties for clinical use. Future studies should focus on addressing pharmacokinetic challenges and expanding its therapeutic scope through targeted drug delivery systems.